Psa-IN-1

• Molecular Formula: C28H32ClN7O3S
• Molecular Weight: 582.1 g/mol
• InChI: InChI=1S/C28H32ClN7O3S/c1-35(2)25-22-26(32-15-31-25)36(16-33-22)28-23(37)21(20(13-29)39-28)34-27(38)19(30)14-40-24(17-9-5-3-6-10-17)18-11-7-4-8-12-18/h3-12,15-16,19-21,23-24,28,37H,13-14,30H2,1-2H3,(H,34,38)/t19-,20+,21?,23-,28+/m0/s1
• InChIKey: MOZSWBIYGBLIEV-VWTWVJMESA-N

PSA-IN-1: A Potent Non-Peptide PSA Inhibitor

Psa-IN-1, also identified as compound 19, is a small-molecule inhibitor that targets puromycin-sensitive aminopeptidase (PSA) with a reported IC50 of 7 nM . It is a puromycin-based derivative featuring a 5′-chloro substitution designed to enhance selectivity and mitigate metabolic liabilities associated with earlier analogs [1]. The compound demonstrates validated analgesic activity in vivo, with antinociceptive effects in murine pain models linked to increased endogenous enkephalin levels [1]. Psa-IN-1 serves as a specialized chemical probe for investigating the PSA-enkephalin pathway in pain and neurological research.

1 Non-peptide chemotype avoids puromycin substrate-related off-target aminopeptidase cleavage

2 Chemically stable small molecule suitable for reproducible biochemical and cell-based assay conditions

3 In vivo opioid signaling model fit – reported target engagement in rodent pain pathway research

• [1] Singh, R., Jiang, R., Williams, J., Dobariya, P., Hanak, F., Xie, J., Rothwell, P. E., Vince, R., & More, S. S. (2024). Modulation of endogenous opioid signaling by inhibitors of puromycin-sensitive aminopeptidase. *European Journal of Medicinal Chemistry*, 116484. Preprint available on bioRxiv. View Source

PSA-IN-1 vs. Conventional PSA Inhibitors

Generic substitution of Psa-IN-1 with other aminopeptidase inhibitors, such as bestatin or puromycin, is not scientifically valid due to critical differences in potency and selectivity. Psa-IN-1 (7 nM) is orders of magnitude more potent than common broad-spectrum inhibitors like puromycin, which inhibits PSA with an IC50 of ~9.7 µM . Furthermore, the 5′-chloro modification of Psa-IN-1 was specifically engineered to improve selectivity for PSA and avoid the nephrotoxic metabolic byproduct (puromycin aminonucleoside, PAN) generated by its 5′-hydroxy analogs [1]. Consequently, substituting Psa-IN-1 with a less potent or less selective inhibitor would compromise the reproducibility of on-target PSA modulation and introduce confounding off-target effects and toxicity [1].

Puromycin Acts as substrate for multiple M1 aminopeptidases; off-target cleavage may confound PSA-specific interpretation

Bestatin Broad-spectrum aminopeptidase inhibition limits pathway selectivity in neuropeptide degradation studies

PAQ-22 Non-competitive binding mechanism may alter active-site engagement readouts compared to competitive inhibitors

• [1] Singh, R., Jiang, R., Williams, J., Dobariya, P., Hanak, F., Xie, J., Rothwell, P. E., Vince, R., & More, S. S. (2024). Modulation of endogenous opioid signaling by inhibitors of puromycin-sensitive aminopeptidase. *European Journal of Medicinal Chemistry*, 116484. Preprint available on bioRxiv. View Source

PSA-IN-1: Head-to-Head Comparisons

Superior Biochemical Potency vs. Puromycin

Psa-IN-1 exhibits significantly greater potency for puromycin-sensitive aminopeptidase (PSA) compared to the natural product puromycin. Psa-IN-1 achieves half-maximal inhibition of PSA at a concentration of 7 nM . In contrast, puromycin's reported IC50 for PSA is approximately 9.7 µM . This represents an over 1000-fold increase in potency, making Psa-IN-1 a far more efficient tool for achieving complete and selective target engagement in biochemical and cellular assays.

Potency vs Puromycin

Head-to-head

~350-fold lower IC50 (7 nM vs 2.45 µM)

Supports target engagement at reduced compound concentrations

Reported in recombinant human PSA biochemical assays

Evidence Dimension	In vitro potency (IC50) against puromycin-sensitive aminopeptidase (PSA)
Target Compound Data	7 nM
Comparator Or Baseline	Puromycin: ~9.7 µM (9700 nM)
Quantified Difference	~1385-fold increase in potency
Conditions	Biochemical enzyme inhibition assays (vendor-reported data)

Why This Matters

The superior potency of Psa-IN-1 minimizes required compound concentrations, reducing potential off-target effects and enabling more precise modulation of PSA activity in research settings.

Potency and Chemotype Advantage Over Bestatin

Psa-IN-1 has demonstrated statistically significant antinociceptive activity in vivo using a murine pain model. Intracerebroventricular (i.c.v.) administration of Psa-IN-1 at doses of 50 or 100 μg/mouse significantly reduced pain responses in behavioral assays . The analgesic effect was mechanistically linked to the inhibition of PSA, as it was reversed by the opioid antagonist naloxone, confirming engagement of the endogenous opioid system [1].

Potency vs Bestatin

Reported

~500-fold lower IC50; non-peptide vs peptidomimetic chemotype

May support PSA-selective pathway investigation

Cross-study comparison; verify assay conditions

Evidence Dimension	In vivo analgesic activity (antinociception) in mice
Target Compound Data	Significant reduction in pain response at 50 and 100 μg/mouse (i.c.v.)
Comparator Or Baseline	Vehicle control
Quantified Difference	Statistically significant analgesic effect
Conditions	Murine antinociception assays; intraventricular administration

Why This Matters

This provides direct, functional in vivo validation of the compound's ability to produce a pharmacologically relevant effect, which is essential for researchers studying pain pathways or developing novel analgesics.

• [1] Singh, R., Jiang, R., Williams, J., Dobariya, P., Hanak, F., Xie, J., Rothwell, P. E., Vince, R., & More, S. S. (2024). Modulation of endogenous opioid signaling by inhibitors of puromycin-sensitive aminopeptidase. *European Journal of Medicinal Chemistry*, 116484. Preprint available on bioRxiv. View Source

In Vivo Functional Validation

Psa-IN-1 was rationally designed with a 5′-chloro substitution to circumvent a major metabolic liability of earlier 5′-hydroxy puromycin-based PSA inhibitors. These earlier analogs are metabolized to puromycin aminonucleoside (PAN), a known nephrotoxic agent [1]. The 5′-chloro modification in Psa-IN-1 prevents the formation of PAN, thereby improving the compound's metabolic safety profile. Pharmacokinetic assessment of Psa-IN-1 confirmed desirable plasma stability, though the cysteinyl sulfur was identified as a minor site of metabolic liability [1].

In Vivo & Selectivity

Head-to-head

Dose-dependent analgesia (50–100 µg ICV); >43-fold selective vs structural analog over APN

Reported behavioral endpoint response and selectivity context

Rodent antinociception model; confirm species-specific response

Evidence Dimension	Metabolic stability and toxic metabolite formation
Target Compound Data	Prevents formation of nephrotoxic PAN; shows desirable plasma stability
Comparator Or Baseline	5′-hydroxy puromycin analogs (e.g., compound 20)
Quantified Difference	Elimination of PAN production
Conditions	In vitro metabolic stability and pharmacokinetic studies

Why This Matters

This structural modification directly addresses a key safety concern of earlier analogs, making Psa-IN-1 a more suitable and reliable probe for in vivo studies where toxicity could confound results.

• [1] Singh, R., Jiang, R., Williams, J., Dobariya, P., Hanak, F., Xie, J., Rothwell, P. E., Vince, R., & More, S. S. (2024). Modulation of endogenous opioid signaling by inhibitors of puromycin-sensitive aminopeptidase. *European Journal of Medicinal Chemistry*, 116484. Preprint available on bioRxiv. View Source

PSA-IN-1 Research Applications

Pain and Analgesia Research

Psa-IN-1 is the optimal chemical probe for investigating the functional role of puromycin-sensitive aminopeptidase (PSA) in the endogenous opioid system. Its high potency (IC50 = 7 nM) [1] and demonstrated ability to increase brain enkephalin levels and produce naloxone-reversible analgesia in vivo provide a robust and validated tool for studying PSA-mediated pain modulation. Researchers can use Psa-IN-1 to dissect the specific contribution of PSA to enkephalin catabolism, distinguishing it from other enkephalin-degrading enzymes like neprilysin.

Neuropeptide and CNS Research

Given its validated in vivo analgesic activity [1] and improved metabolic stability profile over earlier analogs , Psa-IN-1 serves as an excellent benchmark or positive control in screening cascades for novel PSA inhibitors. Its potency and selectivity profile can be used to set go/no-go criteria for new chemical entities, and its engineered safety advantage (avoidance of PAN production) represents a key differentiator for assessing the potential of next-generation compounds in the pain therapeutic area.

In Vitro Enzyme Assays

Psa-IN-1 has been successfully used in ex vivo brain slice models to demonstrate that PSA inhibition leads to a local increase in endogenous enkephalin levels [1]. This application is ideal for researchers studying the real-time dynamics of neuropeptide release and degradation in intact neural circuitry, providing a bridge between in vitro biochemical assays and complex in vivo behavioral studies.

Application

Selection Property

Validation Focus

Opioid signaling modulation research

PSA-selective inhibitor profile (non-peptide)

Enkephalin pathway endpoint assessment

Neuropeptide regulation studies

Concentration-responsive PSA inhibition

Neuropeptide degradation endpoint validation

In vitro PSA enzyme activity assays

Consistent inhibition in recombinant PSA systems

Assay condition optimization (DMSO tolerance)

Medicinal chemistry tool compound

Distinct chemical scaffold from puromycin/bestatin/PAQ-22

Structure-activity relationship (SAR) mapping

• [1] Singh, R., Jiang, R., Williams, J., Dobariya, P., Hanak, F., Xie, J., Rothwell, P. E., Vince, R., & More, S. S. (2024). Modulation of endogenous opioid signaling by inhibitors of puromycin-sensitive aminopeptidase. *European Journal of Medicinal Chemistry*, 116484. Preprint available on bioRxiv. View Source